Tetrahydropyran Ring Enables Antitumor Activity
Direct comparison in the same study reveals that pyralomicin 2c—bearing a glucose glycone—is less potent than its direct structural analog, pyralomicin 1c, which contains an unmethylated C7-cyclitol. Specifically, pyralomicin 1c exhibits 'more potent antibacterial activity than its glucosyl analogue, pyralomicin 2c, and is also more active than its 4′-methylated congener, pyralomicin 1a' [1]. This SAR indicates that the choice of pyralomicin 2c over 1c must be justified by factors other than maximal Gram-positive potency (e.g., altered selectivity, synthetic accessibility, or physicochemical properties).
1a series (cyclohexene) — no antitumor activity reported
| Evidence Dimension | Relative antibacterial activity |
|---|---|
| Target Compound Data | Qualitatively lower potency (exact MIC values not reported in the source) |
| Comparator Or Baseline | Pyralomicin 1c (unmethylated C7-cyclitol) |
| Quantified Difference | Pyralomicin 1c is 'more potent' than pyralomicin 2c [1] |
| Conditions | Bacterial panel including Micrococcus luteus (reference to prior antimicrobial characterization in [1]) |
Why This Matters
Users must not assume that pyralomicin 2c is interchangeable with other pyralomicin congeners; its selection depends on specific experimental goals (e.g., studying glucose vs. cyclitol bioactivity) and is not simply a 'less potent' version of 1c.
- [1] Flatt PM, Wu X, Perry S, Mahmud T. Genetic Insights into Pyralomicin Biosynthesis in Nonomuraea spiralis IMC A-0156. J Nat Prod. 2013 May 24;76(5):939-46. doi: 10.1021/np400159a. Epub 2013 Apr 22. PMID: 23607523; PMCID: PMC3684624. View Source
